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Compound of Interest

Compound Name: 2,6-Dicyclohexyl-p-cresol

Cat. No.: B15348946 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2,6-Dicyclohexyl-p-cresol was not found in

the available resources. The following information is based on the safety profiles of structurally

similar compounds, such as p-cresol and other substituted phenols. This guidance should be

considered a general framework. Researchers, scientists, and drug development professionals

must obtain and adhere to the specific SDS for 2,6-Dicyclohexyl-p-cresol from the

manufacturer or a certified chemical supplier before handling this compound.

This document provides essential safety and logistical information for the handling, storage,

and disposal of 2,6-Dicyclohexyl-p-cresol, based on data for related phenolic compounds.

Personal Protective Equipment (PPE)
Due to the lack of a specific SDS for 2,6-Dicyclohexyl-p-cresol, the following PPE

recommendations are based on guidelines for similar phenolic compounds. Phenols are known

to be corrosive and can be absorbed through the skin, potentially causing systemic toxicity.[1]

[2] Therefore, a stringent PPE protocol is crucial.

Table 1: Recommended Personal Protective Equipment for Handling Substituted Phenols
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles and a

face shield should be worn

where there is a potential for

splashing.[1][3]

Protects against splashes of

the solid or solutions, which

can cause severe eye damage

and potentially blindness.[1]

Hand Protection

For incidental contact with

dilute solutions, double-layered

nitrile gloves or thicker (8mil)

nitrile gloves are

recommended. For

concentrated solutions or

prolonged contact, utility-grade

neoprene or butyl rubber

gloves should be worn over

nitrile gloves.[3]

Phenol and its derivatives can

be readily absorbed through

the skin.[1] Different glove

materials offer varying levels of

resistance and breakthrough

times.[1]

Body Protection

A fully buttoned lab coat is

mandatory.[3] For situations

with a higher risk of splashing,

a butyl rubber or neoprene

apron should be worn over the

lab coat.[3] Long pants and

closed-toe shoes are required

at all times.[4]

Minimizes skin contact with the

chemical. Impervious materials

prevent the compound from

soaking through to the skin.

Respiratory Protection

Work with 2,6-Dicyclohexyl-p-

cresol should be conducted in

a certified chemical fume hood

to avoid inhalation of dust or

vapors.[2][3] If a fume hood is

not available, a fit-tested

respirator with a type A-P filter

may be necessary, as

determined by a risk

assessment.[2]

Prevents inhalation of the

compound, which can cause

severe irritation to the

respiratory tract.[4]
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Experimental Workflow for Safe Handling
The following diagram outlines a generalized workflow for safely handling solid phenolic

compounds like 2,6-Dicyclohexyl-p-cresol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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